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Compound of Interest

Compound Name: 2-Pyrimidin-2-yl-propionic acid

Cat. No.: B030023 Get Quote

In-Depth Technical Guide: 2-Pyrimidin-2-yl-
propionic acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Pyrimidin-2-yl-propionic acid is a heterocyclic carboxylic acid that holds significance as a

synthetic intermediate in the realm of pharmaceutical and medicinal chemistry.[1] The

pyrimidine core is a fundamental building block in numerous biologically active compounds,

including nucleic acids and a wide array of therapeutic agents. Consequently, derivatives of

pyrimidine are extensively explored for various pharmacological applications, such as

anticancer, anti-inflammatory, antimicrobial, and antiviral therapies.[2][3] This technical guide

provides a comprehensive overview of the available information on 2-Pyrimidin-2-yl-propionic
acid, including its chemical identifiers, and discusses its potential synthetic routes and

biological relevance in the broader context of pyrimidine chemistry.

Chemical Identifiers and Properties
A clear identification of a chemical entity is paramount for research and development. The key

identifiers and physicochemical properties of 2-Pyrimidin-2-yl-propionic acid are summarized

below.
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Identifier/Property Value

CAS Number 819850-16-3[1]

Formal Name α-methyl-2-pyrimidineacetic acid[1]

Molecular Formula C₇H₈N₂O₂[1]

Formula Weight 152.2 g/mol [1]

SMILES CC(C(=O)O)c1ncccn1[1]

InChI
InChI=1S/C7H8N2O2/c1-5(7(10)11)6-8-3-2-4-9-

6/h2-5H,1H3,(H,10,11)[1]

InChI Key YQMWOWKVXYJNFX-UHFFFAOYSA-N[1]

Physical Form Crystalline solid[1]

Purity ≥98%[1]

Solubility Soluble in PBS (pH 7.2) at 5 mg/ml[1]

Storage Recommended storage at -20°C[1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Pyrimidin-2-yl-propionic
acid is not readily available in published literature, a plausible synthetic route can be

conceptualized based on established organic chemistry principles and analogous reactions. A

common approach to introduce a propionic acid moiety to a heterocyclic ring involves the use

of a suitable three-carbon building block.

A hypothetical synthetic workflow is presented below. This diagram illustrates a general, logical

pathway and does not represent a validated experimental protocol.
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Hypothetical Synthesis of 2-Pyrimidin-2-yl-propionic acid

Reactants

Reaction Intermediate Final Step Product

2-Halopyrimidine
(e.g., 2-bromopyrimidine)

Cross-Coupling Reaction
(e.g., Negishi or Reformatsky-type reaction)

Propionate Synthon
(e.g., Reformatsky reagent of ethyl 2-bromopropionate)

Ethyl 2-(pyrimidin-2-yl)propanoate Ester Hydrolysis
(Acid or Base catalyzed) 2-Pyrimidin-2-yl-propionic acid

Click to download full resolution via product page

Caption: Hypothetical synthetic workflow for 2-Pyrimidin-2-yl-propionic acid.

Biological and Pharmacological Context
Direct biological activity data for 2-Pyrimidin-2-yl-propionic acid is not extensively

documented in publicly available research. Its primary role is cited as a synthetic intermediate

for pharmaceutical synthesis.[1] However, the pyrimidine nucleus is a cornerstone of numerous

biologically active molecules, and the introduction of a carboxylic acid moiety can significantly

influence a molecule's pharmacokinetic and pharmacodynamic properties.

The diverse biological activities associated with pyrimidine derivatives are vast and well-

documented. These include:

Anticancer Activity: Many pyrimidine analogs are developed as antimetabolites that interfere

with nucleic acid synthesis, thereby inhibiting the proliferation of cancer cells.[2][4]

Anti-inflammatory Effects: Certain pyrimidine derivatives have been shown to possess anti-

inflammatory properties.[2][5]
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Antimicrobial and Antiviral Properties: The pyrimidine scaffold is present in several

antimicrobial and antiviral drugs.[2][3]

The potential for 2-Pyrimidin-2-yl-propionic acid to serve as a precursor for novel

therapeutics is significant. The propionic acid group can be further functionalized, for instance,

by forming amides or esters, to generate a library of compounds for biological screening.

The following diagram illustrates the central role of the pyrimidine core in the development of

various therapeutic agents.

Diverse Biological Activities of Pyrimidine Derivatives

Pyrimidine Core

Anticancer Agents Antiviral Drugs Antibacterial Compounds Anti-inflammatory Molecules CNS Agents Cardiovascular Drugs

Click to download full resolution via product page

Caption: The pyrimidine core as a scaffold for diverse therapeutic agents.

Conclusion
2-Pyrimidin-2-yl-propionic acid is a valuable chemical intermediate with a well-defined

chemical identity. While specific experimental and biological data for this compound are sparse

in the public domain, its structural components—a pyrimidine ring and a propionic acid side

chain—are features of many pharmacologically important molecules. For researchers and drug

development professionals, 2-Pyrimidin-2-yl-propionic acid represents a versatile starting

material for the synthesis of novel compounds with the potential for a wide range of therapeutic

applications. Further research into the synthesis and biological evaluation of derivatives of this

compound is a promising avenue for the discovery of new medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review – Oriental
Journal of Chemistry [orientjchem.org]

3. pharmatutor.org [pharmatutor.org]

4. Design, Synthesis and Biological Evaluation of New Pyrimidine Derivatives as Anticancer
Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [2-Pyrimidin-2-yl-propionic acid CAS number and
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030023#2-pyrimidin-2-yl-propionic-acid-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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